N-(4,5-dichlorobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide

Specification

• CAS No.: 946286-95-9
• Molecular Formula: C12H7Cl2N3O2S
• Molecular Weight: 328.17
• IUPAC Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• Standard InChI: InChI=1S/C12H7Cl2N3O2S/c1-5-4-7(19-17-5)11(18)16-12-15-10-8(20-12)3-2-6(13)9(10)14/h2-4H,1H3,(H,15,16,18)
• Standard InChI Key: QIWFKXUWBFCTLR-UHFFFAOYSA-N
• SMILES: CC1=NOC(=C1)C(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl

Introduction

N-(4,5-dichlorobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide is a complex organic compound with a molecular formula of C12H7Cl2N3O2S and a molecular weight of 328.2 g/mol. This compound combines a benzo[d]thiazole ring with an isoxazole ring, both of which are known for their diverse biological activities in pharmaceutical chemistry.

Synthesis and Preparation

While specific synthesis protocols for N-(4,5-dichlorobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions. These may include the formation of the benzo[d]thiazole and isoxazole rings separately, followed by their coupling via a carboxamide linkage. Common reagents and conditions might involve the use of chloroacetyl chloride, isoxazole derivatives, and appropriate bases for coupling reactions.

Biological Activity and Potential Applications

Although specific biological activity data for N-(4,5-dichlorobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide is limited, compounds with similar structures have shown potential in various therapeutic areas. For instance, benzo[d]thiazole derivatives have been explored for their antimicrobial and anticancer properties. Isoxazole derivatives have also been studied for their anti-inflammatory and neuroprotective effects. Therefore, this compound could be of interest for further research into its biological activities and potential applications.

Research Findings and Future Directions

Given the lack of detailed research findings on N-(4,5-dichlorobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide, future studies should focus on its synthesis optimization, structural characterization, and biological evaluation. Techniques such as NMR and LC-MS could be used to confirm its structure, while in vitro and in vivo assays could assess its therapeutic potential. Additionally, computational methods like molecular docking could provide insights into its interaction with biological targets.